Cas no 2060025-54-7 (2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]-)

• Product Name: 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]-
• CAS No: 2060025-54-7
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• MDL: MFCD30486489
• CID: 5163609
• PubChem ID: 137702175
• Update Time: 2025-10-28

2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]-

• MDL： MFCD30486489
• Inchi： 1S/C14H21N3O3S/c1-9-13(7-11-3-4-14(18)15-11)10(2)17(16-9)12-5-6-21(19,20)8-12/h11-12H,3-8H2,1-2H3,(H,15,18)
• InChI Key： OQPFSZHPHSMEDV-UHFFFAOYSA-N
• SMILES： N1C(CC2=C(C)N(C3CCS(=O)(=O)C3)N=C2C)CCC1=O

Additional information on 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]-

Comprehensive Overview of 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- (CAS No. 2060025-54-7)

2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- (CAS No. 2060025-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of pyrrolidinone derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both pyrazole and thienyl moieties in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

The molecular formula of this compound is C₁₅H₂₁N₃O₃S, and it features a tetrahydro-1,1-dioxido-3-thienyl group attached to a pyrazole ring. This structural configuration is particularly interesting for researchers focusing on central nervous system (CNS) drug development, as similar frameworks have shown promise in modulating neurological targets. The 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- side chain enhances the compound's solubility and bioavailability, making it a valuable candidate for further pharmacological studies.

In recent years, the demand for pyrrolidinone-based compounds has surged, driven by their applications in neurodegenerative disease research and anti-inflammatory drug development. Researchers are particularly interested in how 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- interacts with enzymes like COX-2 and MAO-B, which are critical targets for treating conditions such as Alzheimer's and Parkinson's diseases. Its potential as a small-molecule inhibitor is also being explored in oncology, where it may play a role in disrupting cancer cell signaling pathways.

The synthesis of 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its complex structure, researchers often seek high-purity samples (>98%) to ensure reproducible results in biological assays.

From a commercial perspective, CAS No. 2060025-54-7 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its market growth is closely tied to advancements in precision medicine and targeted therapy, areas where customized molecular scaffolds are in high demand. The compound's stability under standard laboratory conditions (room temperature, inert atmosphere) further enhances its appeal for industrial applications.

Environmental and safety considerations for handling 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- align with general laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended during manipulation. Disposal should follow institutional guidelines for non-hazardous chemical waste to minimize ecological impact.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into its metabolic stability and toxicity in preclinical models. With the rising interest in AI-driven drug discovery, computational chemists are also leveraging machine learning algorithms to predict novel derivatives of 2-Pyrrolidinone, 5-[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]methyl]- with enhanced therapeutic properties.

For researchers and procurement specialists, verifying the CAS No. 2060025-54-7 authenticity through certified suppliers is crucial to avoid counterfeit products. Batch-specific certificates of analysis (CoA) should accompany purchases, detailing parameters like HPLC purity, residual solvents, and heavy metal content. These quality controls ensure the compound meets the stringent requirements of modern drug development pipelines.